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Compound of Interest

Compound Name: Echinophyllin C

Cat. No.: B021605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental molecular characteristics

of Echinophyllin C, a diterpenoid natural product. The information presented herein is

intended to serve as a foundational reference for professionals engaged in chemical biology,

natural product synthesis, and drug discovery.

Molecular Data Summary
The core physicochemical properties of Echinophyllin C are detailed in the table below. This

information is critical for a range of applications, from analytical characterization to

computational modeling and experimental design.

Parameter Value Source

Chemical Formula C₂₀H₂₉NO₃ [1]

Molecular Weight 331.4 g/mol [1]

Alternate Molecular Weight 331.45 g/mol [2]

CAS Number 310433-44-4 [1][3][4]

Echinophyllin C is a diterpenoid isolated from species such as Callicarpa pedunculata[2]. As a

bioactive secondary metabolite, its unique structure is of interest to researchers exploring novel
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therapeutic agents. The compound is noted for its complex molecular architecture, which

presents opportunities for further investigation into its biological activities and potential

applications.

Key Identifiers and Relationships
The following diagram illustrates the relationship between Echinophyllin C and its primary

chemical identifiers, providing a clear visual representation of its core data.

Caption: Relationship between Echinophyllin C and its key molecular identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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